Cas no 243464-29-1 (1H-Benzotriazole, 7-fluoro-)

• Product Name: 1H-Benzotriazole, 7-fluoro-
• CAS No: 243464-29-1
• MF: C₆H₄FN₃
• MW: 137.114463806152
• MDL: MFCD31380109
• CID: 5521421
• PubChem ID: 67811690
• Update Time: 2025-06-11

1H-Benzotriazole, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 7-fluoro-
• 4-Fluoro-1H-benzo[d][1,2,3]triazole
• 4-FLUOROBENZOTRIAZOLE
• SCHEMBL16178984
• SCHEMBL16513398
• 7-fluoro-1H-benzo[d][1,2,3]triazole
• SCHEMBL9275778
• SCHEMBL16523232
• E86300
• DTXSID20878864
• SY284356
• fluorobenzotriazole
• 243464-29-1
• 4-fluoro-2H-benzotriazole
• MFCD31380109

• MDL： MFCD31380109
• Inchi： 1S/C6H4FN3/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,8,9,10)
• InChI Key： ALDDXGSQUCGTDT-UHFFFAOYSA-N
• SMILES： N1C2=C(F)C=CC=C2N=N1

Computed Properties

• Exact Mass: 137.03892530g/mol
• Monoisotopic Mass: 137.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±15.0 °C(Predicted)
• pka: 7.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-Benzotriazole, 7-fluoro-

Comprehensive Overview of 1H-Benzotriazole, 7-fluoro- (CAS No. 243464-29-1): Properties, Applications, and Industry Insights

1H-Benzotriazole, 7-fluoro- (CAS No. 243464-29-1) is a fluorinated derivative of benzotriazole, a heterocyclic compound renowned for its versatile chemical properties. The introduction of a fluorine atom at the 7-position enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. With the growing demand for fluorinated organic compounds in modern chemistry, this compound has garnered significant attention from researchers and industrial applications alike.

One of the key reasons behind the rising interest in 7-fluoro-1H-benzotriazole is its role in the development of high-performance corrosion inhibitors and UV stabilizers. Industries such as automotive, aerospace, and electronics increasingly rely on fluorinated benzotriazoles to improve material durability under harsh environmental conditions. Additionally, its application in pharmaceutical intermediates aligns with the trend toward precision medicine, where fluorinated compounds are critical for enhancing drug bioavailability and metabolic stability.

From a synthetic chemistry perspective, CAS 243464-29-1 serves as a building block for catalysts and ligands in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Researchers frequently explore its use in palladium-catalyzed reactions and C-H functionalization, addressing the need for more efficient and sustainable synthetic routes. The compound’s unique electronic properties, attributed to the fluorine substituent, also make it a candidate for organic electronics and optoelectronic materials.

Environmental and regulatory considerations further highlight the importance of 1H-Benzotriazole, 7-fluoro-. As industries shift toward greener chemistry, the compound’s potential for low-toxicity applications and biodegradability is under scrutiny. Recent studies focus on optimizing its synthesis to minimize waste and energy consumption, aligning with global sustainability goals like the UN Sustainable Development Goals (SDGs).

In the context of market trends, the demand for fluorinated benzotriazoles is projected to grow, driven by advancements in battery technology and renewable energy storage. For instance, its derivatives are investigated for use in lithium-ion battery electrolytes to enhance thermal stability and lifespan. This positions CAS 243464-29-1 as a critical component in the transition to clean energy solutions.

To address common queries from researchers and industry professionals: How is 7-fluoro-1H-benzotriazole synthesized? Typical routes involve fluorination of benzotriazole precursors using selective fluorinating agents. What are its spectroscopic characteristics? NMR and mass spectrometry confirm its structure, with the fluorine atom imparting distinct shifts in spectra. Is it compatible with aqueous systems? While hydrophobic, modifications can improve solubility for specific applications.

In summary, 1H-Benzotriazole, 7-fluoro- (CAS No. 243464-29-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from life sciences to energy storage—underscore its relevance in addressing contemporary technological challenges. As research continues to unlock its potential, this compound is poised to play a pivotal role in shaping future industrial and scientific advancements.